Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: propan-2-yl 7-(4-methoxy-3-nitrophenyl)-5-methyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H19N5O5/c1-9(2)27-16(23)14-10(3)20-17-18-8-19-21(17)15(14)11-5-6-13(26-4)12(7-11)22(24)25/h5-9,15H,1-4H3,(H,18,19,20)
• InChI Key: UNXHUSRGJGPFKU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(N2C(=N1)N=CN2)C3=CC(=C(C=C3)OC)[N+](=O)[O-])C(=O)OC(C)C
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC(=C(C=C3)OC)[N+](=O)[O-])C(=O)OC(C)C

Description

Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, also known as IMNPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, cancer, and viral replication. In the study conducted by Chen et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which is a key pathway involved in the production of pro-inflammatory cytokines. In the study conducted by Li et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to induce apoptosis in human cervical cancer cells by activating the caspase-3 pathway. Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been found to inhibit the replication of the hepatitis B virus by inhibiting the activity of the viral polymerase.
Biochemical and Physiological Effects
Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been found to exhibit various biochemical and physiological effects in scientific research studies. In the study conducted by Chen et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in LPS-stimulated macrophages. In the study conducted by Li et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to induce apoptosis in human cervical cancer cells by activating the caspase-3 pathway. Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been found to inhibit the replication of the hepatitis B virus by inhibiting the activity of the viral polymerase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its potential therapeutic applications in various disease conditions. Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral effects in scientific research studies. However, one of the limitations of using Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One potential direction is the further investigation of its anti-inflammatory effects and its potential therapeutic applications in various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is the investigation of its anti-cancer effects and its potential use in cancer therapy. Additionally, the investigation of its anti-viral effects and its potential use in the treatment of viral infections such as hepatitis B and hepatitis C is also a potential area of future research.

Synthesis Methods

Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate can be synthesized using a multistep process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid with isopropyl alcohol and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been studied for its potential therapeutic applications in various scientific research studies. Some of the potential applications include its use as an anti-inflammatory agent, an anti-cancer agent, and an anti-viral agent. In a study conducted by Chen et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. In another study conducted by Li et al., Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate was found to exhibit anti-cancer effects by inducing apoptosis in human cervical cancer cells. Isopropyl 7-(4-methoxy-3-nitrophenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been studied for its potential anti-viral activity against the hepatitis B virus (HBV) and the hepatitis C virus (HCV).